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Compound of Interest

Compound Name: Cyclooctene oxide

Cat. No.: B1582440

Essential Guide to Handling Cyclooctene Oxide

This guide provides immediate safety, logistical, and operational information for the handling
and disposal of Cyclooctene oxide, tailored for researchers, scientists, and drug development
professionals. Following these procedures is critical for ensuring laboratory safety.

Chemical Safety and Hazard Information

Cyclooctene oxide is a flammable solid that can cause skin and eye irritation.[1][2][3] It is
harmful if swallowed and may cause irritation to the respiratory and digestive tracts.[1][2][3] It is
also sensitive to moisture.[1]
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Property Value Citations

Molecular Formula CsH140 [L1[31[41[5]16]

Molecular Weight 126.20 g/mol [11[3]14116]
Colorless to white solid or

Appearance [11[2]
crystals

Melting Point 53-56 °C [L1[41151[7]
189 °C @ 760 mmHg 55 °C @

Boiling Point ’ [IAEI7)
5 mmHg

_ 56 °C (132.8 °F) to 63 °C

Flash Point [1]
(145.4 °F)
Refrigerate (2-8°C or below

Storage Temperature [11[2]
4°C/39°F)

Personal Protective Equipment (PPE)

When handling Cyclooctene oxide, the following personal protective equipment is mandatory
to minimize exposure and ensure safety.
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PPE Category Equipment Specification Rationale and Citations

Must comply with OSHA's 29
) Chemical safety goggles or CFR 1910.133 or European
Eye Protection
eyeglasses Standard EN166 to protect

against eye irritation.[1]

] Chemical-resistant gloves o
Hand Protection o To prevent skin irritation.[1][8]
(e.g., Nitrile rubber)

Body Protection Protective clothing To prevent skin exposure.[1]

Required when handling the
solid form to prevent inhalation
of dust particles. A respiratory
) ] N95 (US) dust mask or ] )
Respiratory Protection _ protection program meeting
equivalent

OSHA's 29 CFR 1910.134 and
ANSI Z88.2 requirements

should be in place.[1]

Operational Plan: Handling and Storage

Handling Protocol:

« Ventilation: Always handle Cyclooctene oxide in a well-ventilated area, preferably within a
chemical fume hood to minimize inhalation exposure.[1]

« Ignition Sources: Keep the chemical away from heat, sparks, open flames, and other
sources of ignition as it is a flammable solid.[1][2] Use non-sparking tools for all operations.

[1]

e Grounding: Ground and bond containers and receiving equipment to prevent static
discharge.[2]

e Avoid Contact: Take all necessary precautions to avoid direct contact with skin, eyes, and
clothing.[1] Do not ingest or inhale.[1]

e Moisture: This substance is moisture-sensitive. Keep it away from water and humid
environments.[1]
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e Dust: When handling the solid, minimize dust generation and accumulation.[1]
Storage Protocol:

o Container: Store in a tightly sealed container to prevent moisture contamination and
sublimation.[1]

e Location: Keep in a cool, dry, and well-ventilated area designated for flammable solids.[1]

» Refrigeration: Store under refrigeration at temperatures between 2-8°C (or below 4°C/39°F).

[1][2]

e Incompatibilities: Segregate from incompatible materials such as strong oxidizing agents,
acids, and bases.[1]

Disposal Plan
All waste materials containing Cyclooctene oxide must be treated as hazardous waste.

o Collection: Carefully collect any waste material using a non-sparking tool and place it into a
suitable, labeled container for chemical waste.[1] Avoid creating dust.[1]

o Disposal: Dispose of the waste through an approved hazardous waste disposal plant.[2][9]
Do not dispose of it in standard trash or down the drain.[10]

e Regulations: Adhere to all local, state, and federal regulations for hazardous waste disposal.

Emergency Spill Workflow

The following diagram outlines the procedural steps for managing a Cyclooctene oxide spill.
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Spill Occurs

Contain Spill with Inert Absorbent
(e.g., sand, vermiculite)

Carefully Scoop Up Material
Use Non-Sparking Tools

Place in Labeled Hazardous
Waste Container

Decontaminate Spill Area

Spill Managed

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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oxide]. BenchChem, [2025]. [Online PDF]. Available at:
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handling-cyclooctene-oxide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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